Cas no 1806005-56-0 (3-(Difluoromethyl)-2-iodo-4-methoxypyridine-5-sulfonyl chloride)

• Product Name: 3-(Difluoromethyl)-2-iodo-4-methoxypyridine-5-sulfonyl chloride
• CAS No: 1806005-56-0
• MF: C₇H₅ClF₂INO₃S
• MW: 383.538779020309
• CID: 4891647
• Update Time: 2025-11-01

3-(Difluoromethyl)-2-iodo-4-methoxypyridine-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-iodo-4-methoxypyridine-5-sulfonyl chloride

• Inchi： 1S/C7H5ClF2INO3S/c1-15-5-3(16(8,13)14)2-12-7(11)4(5)6(9)10/h2,6H,1H3
• InChI Key： HTPIVVMLVXXZBZ-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)F)C(=C(C=N1)S(=O)(=O)Cl)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 337
• XLogP3: 2.2
• Topological Polar Surface Area: 64.599

Additional information on 3-(Difluoromethyl)-2-iodo-4-methoxypyridine-5-sulfonyl chloride

Introduction to 3-(Difluoromethyl)-2-iodo-4-methoxypyridine-5-sulfonyl Chloride (CAS No. 1806005-56-0)

3-(Difluoromethyl)-2-iodo-4-methoxypyridine-5-sulfonyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound, identified by its CAS number CAS No. 1806005-56-0, is a versatile intermediate with potential applications in the synthesis of various bioactive molecules. Its unique structural features, including the presence of a difluoromethyl group, an iodo substituent, a methoxy group, and a sulfonyl chloride functionality, make it a valuable building block for the development of novel therapeutic agents.

The compound's molecular structure imparts distinct chemical properties that are highly advantageous for synthetic chemistry. The difluoromethyl group, for instance, is known to enhance metabolic stability and binding affinity in drug candidates. This feature is particularly relevant in the design of small-molecule inhibitors targeting enzymes such as kinases and proteases. The iodo substituent provides a handle for further functionalization via cross-coupling reactions, which are widely employed in the construction of complex molecular architectures. Additionally, the presence of a methoxy group can influence electronic properties and interactions with biological targets, making it a critical consideration in drug design.

In recent years, there has been growing interest in the development of pyridine-based scaffolds due to their prevalence in biologically active compounds. The compound 3-(Difluoromethyl)-2-iodo-4-methoxypyridine-5-sulfonyl chloride fits well within this trend, offering a scaffold that can be readily modified to explore diverse chemical space. Its utility as a precursor in the synthesis of heterocyclic compounds has been demonstrated in several studies, highlighting its importance in medicinal chemistry research.

One notable application of this compound is in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cellular signaling pathways and are frequently targeted by therapeutic agents. The combination of the difluoromethyl and sulfonyl chloride groups in this molecule makes it an attractive candidate for designing potent kinase inhibitors. For example, recent studies have shown that derivatives of this compound exhibit inhibitory activity against various kinases, including those implicated in cancer and inflammatory diseases. The ability to modify the pyridine core while retaining these key functional groups allows for fine-tuning of pharmacological properties.

The use of computational methods has also been instrumental in exploring the potential applications of 3-(Difluoromethyl)-2-iodo-4-methoxypyridine-5-sulfonyl chloride. Molecular modeling studies have suggested that this compound can interact with specific residues in kinase active sites, providing insights into its binding mode and potential for further optimization. These computational approaches have complemented experimental efforts, enabling researchers to design more effective inhibitors with improved selectivity and potency.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Common synthetic routes include halogenation reactions to introduce the iodo substituent, followed by sulfonylation to install the sulfonyl chloride functionality. The presence of the methoxy group necessitates protective group strategies to prevent unwanted side reactions during synthesis. Advances in synthetic methodologies have made it possible to produce this compound on scales suitable for both research and industrial applications.

The versatility of CAS No. 1806005-56-0, as exemplified by its role as an intermediate in drug discovery, underscores its importance in modern medicinal chemistry. Its unique structural features provide opportunities for designing novel therapeutics with improved pharmacokinetic properties and target engagement. As research continues to uncover new applications for this compound, its significance is likely to grow further.

In conclusion, 3-(Difluoromethyl)-2-iodo-4-methoxypyridine-5-sulfonyl chloride is a valuable compound with broad utility in pharmaceutical research. Its structural features make it an excellent candidate for synthesizing bioactive molecules, particularly kinase inhibitors. The combination of experimental and computational approaches has enhanced our understanding of its potential applications, paving the way for innovative drug development strategies.